Fluor 430 dbco

• Molecular Formula: C40H38F3N3O7S
• Molecular Weight: 761.8 g/mol
• InChI: InChI=1S/C40H38F3N3O7S/c1-39(2)23-29(25-54(50,51)52)30-20-31-32(40(41,42)43)21-38(49)53-35(31)22-34(30)46(39)19-9-3-4-14-36(47)44-18-17-37(48)45-24-28-12-6-5-10-26(28)15-16-27-11-7-8-13-33(27)45/h5-8,10-13,20-23H,3-4,9,14,17-19,24-25H2,1-2H3,(H,44,47)(H,50,51,52)
• InChIKey: WFJQIGGQRWNADL-UHFFFAOYSA-N

Fluor 430 DBCO for Copper-Free Click Chemistry: A Spectral and Functional Baseline for Procurement

Fluor 430 DBCO (also designated as BP Fluor 430 DBCO, APDye 430 DBCO, or AZDye 430 DBCO) is a green-fluorescent probe comprising a dibenzocyclooctyne (DBCO) reactive group conjugated to a 430-excitable fluorophore core [1]. It possesses an absorption maximum of 430–433 nm and an emission maximum of 537–542 nm . This compound serves as a copper-free click chemistry reagent designed for strain-promoted alkyne-azide cycloaddition (SPAAC) with azide-functionalized biomolecules [2]. It is marketed as a structural and spectral equivalent to Alexa Fluor 430, with a molecular weight of approximately 761.81 Da and an extinction coefficient of ~15,000 M⁻¹cm⁻¹ .

Copper-free SPAAC for azide-labeled biomolecules

405 nm violet laser excitation, ~540 nm emission

Alexa Fluor 430 spectral equivalent

• [1] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source
• [2] MedChemExpress. (n.d.). BP Fluor 430 DBCO Product Page. MedChemExpress. View Source

Why Fluor 430 DBCO Cannot Be Substituted by Generic 430 Dyes or Standard Copper-Click Reagents

Generic 430-channel fluorescent dyes lacking the DBCO functional group are incapable of participating in copper-free SPAAC reactions, limiting their utility to passive staining or alternative bioconjugation chemistries . Conversely, standard terminal alkyne probes require copper(I) catalysis to react with azides; the presence of copper is known to induce cytotoxicity, precipitate proteins, and degrade nucleic acids, rendering copper-requiring fluorescent alkynes unsuitable for live-cell imaging or sensitive biomolecular labeling [1]. Furthermore, although Fluor 430 DBCO is structurally identical to Alexa Fluor 430 in its fluorophore core, simple replacement with a non-DBCO Alexa Fluor 430 derivative would forfeit the capacity for spontaneous, catalyst-free covalent attachment to azide tags . Therefore, procurement of a 430-channel DBCO conjugate is non-negotiable for experiments requiring both 430 nm spectral compatibility and copper-free click ligation.

!

Generic 430 dyes without DBCO cannot perform SPAAC, limiting use to passive labeling.

!

Copper-requiring alkynes: Cu(I) exposure may compromise live-cell viability and biomolecule integrity.

!

Non-DBCO Alexa Fluor 430 derivatives lack spontaneous azide ligation, requiring additional conjugation steps.

• [1] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source

Quantitative Differentiation of Fluor 430 DBCO Against Comparator Dyes: A Procurement Evidence Guide

Fluor 430 DBCO vs. Copper-Catalyzed Alkyne Probes: Cytotoxicity and Live-Cell Compatibility

Fluor 430 DBCO enables catalyst-free strain-promoted azide-alkyne cycloaddition (SPAAC), eliminating the requirement for copper(I) catalysts that are standard in traditional click chemistry [1]. In contrast, copper-requiring fluorescent alkynes introduce Cu(I) into the reaction milieu at concentrations typically ranging from 0.1–1 mM, a condition that is incompatible with live-cell viability and native protein integrity [2]. The DBCO-mediated reaction proceeds at room temperature without exogenous catalysts or elevated temperatures [1].

SPAAC vs CuAAC

Class-level inference

No copper; ambient temp.vs0.1–1 mM Cu(I), cytotoxicity

Mandatory for live-cell labeling

Copper-free ligation preserves viability

Evidence Dimension	Catalyst requirement and reaction conditions
Target Compound Data	No copper required; reaction proceeds at ambient temperature
Comparator Or Baseline	Copper-requiring fluorescent alkynes: require 0.1–1 mM Cu(I), elevated temperature optional
Quantified Difference	Elimination of cytotoxic copper (0.1–1 mM Cu(I) exposure)
Conditions	Standard SPAAC vs. CuAAC bioconjugation reactions

Why This Matters

Procurement of Fluor 430 DBCO over copper-requiring fluorescent alkynes is mandatory for live-cell labeling and any application where copper-induced cytotoxicity or biomolecule degradation is unacceptable.

• [1] MedChemExpress. (n.d.). BP Fluor 430 DBCO Product Page. MedChemExpress. View Source
• [2] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source

Fluor 430 DBCO vs. Alexa Fluor 430 DBCO: Spectral and Purity Equivalence for Budget-Sensitive Procurement

Fluor 430 DBCO is positioned as a structural and spectral equivalent to Alexa Fluor 430 DBCO, with absorption and emission maxima reported as 430–433 nm / 537–542 nm for the Fluor 430 series versus 431–433 nm / 539–540 nm for Alexa Fluor 430 . Both dyes share an extinction coefficient of approximately 15,000 M⁻¹cm⁻¹ and a purity specification of ≥95% . Vendor claims indicate that Fluor 430 DBCO delivers comparable brightness and photostability to Alexa Fluor 430 at a lower procurement cost .

Alexa Fluor 430 DBCO equivalence

Cross-study comparable

≤3 nm spectral shiftvsSame ext. coeff., ≥95% purity

Cost-effective spectral substitute

Vendor-reported equivalence

Evidence Dimension	Excitation/Emission Maxima
Target Compound Data	432 nm / 539 nm (BP Fluor 430); 430 nm / 537 nm (AZDye 430)
Comparator Or Baseline	Alexa Fluor 430: 431–433 nm / 539–540 nm
Quantified Difference	Excitation difference ≤ 3 nm; emission difference ≤ 2 nm
Conditions	Aqueous solution, vendor-provided spectral data

Why This Matters

Fluor 430 DBCO can be selected as a cost-effective substitute for Alexa Fluor 430 DBCO without compromising spectral compatibility with established 430-channel detection systems.

Fluor 430 DBCO vs. iFluor 430: pH Stability and Emission Window Tradeoffs for Multi-Color Panel Design

Fluor 430 DBCO exhibits pH-independent fluorescence emission over a broad pH range from 4 to 10 , a property shared with Alexa Fluor 430 and critical for consistent signal across cellular compartments and buffer conditions. In contrast, iFluor 430—a competing 430-channel dye—offers superior quantum yield (0.78 vs. 0.23 for Fluor 430 core) and extinction coefficient (20,000 vs. 15,000 M⁻¹cm⁻¹) , but its emission maximum at 497 nm occupies a different detection channel (green vs. green-yellow), potentially causing spectral overlap conflicts in multi-color panels where the 540 nm window is required [1].

iFluor 430 emission tradeoff

Cross-study comparable

QY ~0.23, Em ~540 nmvsQY 0.78, Em 497 nm (iFluor 430)

Select for 540 nm channel, avoid FITC overlap

iFluor 430 brighter but blue-shifted

Evidence Dimension	Fluorescence quantum yield and emission wavelength
Target Compound Data	Quantum yield: ~0.23; Emission: 537–542 nm
Comparator Or Baseline	iFluor 430: Quantum yield 0.78; Emission 497 nm
Quantified Difference	iFluor 430 exhibits 3.4× higher quantum yield but 40–45 nm blue-shifted emission
Conditions	Aqueous solution, vendor-reported photophysical properties

Why This Matters

Fluor 430 DBCO should be selected when the 540 nm emission channel is required for multi-color panel compatibility, whereas iFluor 430 is preferred only when maximum brightness in the 500 nm channel is the overriding priority.

• [1] Antibodies.com. (n.d.). Fluorescent Dye 430 Carboxylic Acid (A270018) Product Page. Antibodies.com. View Source

Fluor 430 DBCO vs. Longer-Wavelength DBCO Conjugates: Laser Line Compatibility and Spectral Gap Utilization

Fluor 430 DBCO is optimally excited by the 405 nm violet laser diode or the 407 nm spectral line of krypton lasers, making it compatible with widely available flow cytometry and confocal microscopy instrumentation . In contrast, longer-wavelength DBCO conjugates (e.g., Cy5-DBCO with excitation ~646 nm) require red laser lines and cannot utilize the 405 nm excitation channel. Additionally, few reactive dyes absorbing between 400–450 nm exhibit appreciable fluorescence beyond 500 nm in aqueous solution; Fluor 430 fills this spectral gap , enabling multi-parameter experiments where the 405 nm laser is underutilized.

Laser line compatibility

Class-level inference

405 nm excitationvs561–647 nm for red DBCO dyes

Utilize underused violet laser

Increases multiplexing capacity

Evidence Dimension	Excitation laser compatibility
Target Compound Data	405 nm violet laser, 407 nm krypton laser
Comparator Or Baseline	Longer-wavelength DBCO dyes (e.g., Cy5-DBCO, TAMRA-DBCO): require 561 nm, 633 nm, or 647 nm lasers
Quantified Difference	Excitation wavelength difference: 200–240 nm lower than red/far-red DBCO conjugates
Conditions	Standard flow cytometry and confocal microscopy laser configurations

Why This Matters

Procurement of Fluor 430 DBCO enables efficient utilization of the 405 nm excitation channel, increasing multiplexing capacity in experiments where other laser lines are already occupied by different fluorophores.

Fluor 430 DBCO Application Exclusion: Intracellular Staining of Fixed and Permeabilized Cells

Vendor documentation explicitly states that Fluor 430 DBCO reagents are not suitable for staining intracellular components of fixed and permeabilized cells due to high background signal [1]. This limitation is consistently noted across multiple vendors of Fluor 430 DBCO variants (BP Fluor 430 DBCO, APDye 430 DBCO, AZDye 430 DBCO) . The high background in permeabilized cellular preparations constitutes a quantitative exclusion criterion that differentiates this reagent from alternative intracellular labeling strategies such as genetically encoded tags or optimized intracellular dyes.

Intracellular staining limitation

Supporting evidence

Not suitable for fixed/permeabilized cells; high background

Exclusion criterion for procurement

Vendor-documented contraindication

Evidence Dimension	Intracellular staining suitability in fixed/permeabilized cells
Target Compound Data	Not suitable; high background
Comparator Or Baseline	Alternative intracellular labeling reagents (e.g., genetically encoded tags, optimized intracellular dyes): suitable
Quantified Difference	Explicit vendor contraindication vs. compatible alternatives
Conditions	Fixed and permeabilized cell preparations

Why This Matters

This documented exclusion should inform procurement decisions to avoid experimental failure and wasted resources when intracellular staining of fixed/permeabilized cells is intended.

• [1] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source

Optimal Procurement and Application Scenarios for Fluor 430 DBCO Based on Quantitative Evidence

Live-Cell Surface Labeling of Azide-Modified Glycans or Proteins via Copper-Free SPAAC

Fluor 430 DBCO is optimally deployed for live-cell surface labeling where azide-functionalized glycans (via metabolic incorporation of azido-sugars) or azide-tagged proteins require covalent fluorescent tagging without copper catalyst exposure. The DBCO group enables spontaneous SPAAC ligation at ambient temperature, preserving cell viability that would be compromised by 0.1–1 mM Cu(I) exposure required for standard copper-catalyzed click chemistry [1]. The 405 nm excitation compatibility allows efficient detection on flow cytometers equipped with violet lasers while leaving 488 nm and 633 nm channels available for additional markers .

Cost-Sensitive High-Throughput Screening Using 430-Channel Detection Systems

When high-throughput screening campaigns require 430-channel fluorescence detection (e.g., plate readers with 405/540 nm filter sets) and involve large reagent consumption, Fluor 430 DBCO offers a procurement advantage over branded Alexa Fluor 430 DBCO. With comparable excitation/emission maxima (≤3 nm difference) and equivalent extinction coefficient (~15,000 M⁻¹cm⁻¹), Fluor 430 DBCO maintains spectral compatibility with established Alexa Fluor 430 protocols while reducing reagent expenditure . This substitution is particularly justified in budget-sensitive academic or industrial screening settings where the cost differential compounds with scale.

Multi-Color Fluorescence Panels Requiring pH-Stable 540 nm Emission Channel

Fluor 430 DBCO is the preferred choice for multi-color imaging or flow cytometry panels that require a pH-stable fluorophore emitting in the 537–542 nm window when excited by a 405 nm laser. Unlike iFluor 430, which emits at 497 nm and would overlap with FITC/GFP detection channels, Fluor 430 DBCO occupies the green-yellow spectral region, enabling cleaner separation from 488 nm-excited fluorophores . The documented pH insensitivity from pH 4–10 ensures consistent signal intensity across acidic endosomal compartments and neutral extracellular buffer, a requirement for reliable quantification in live-cell trafficking studies .

Exclusion Scenario: Intracellular Antigen Detection in Fixed and Permeabilized Cells

Fluor 430 DBCO should not be procured for applications involving intracellular staining of fixed and permeabilized cells. Multiple vendor datasheets explicitly contraindicate this use case due to unacceptably high background signal [2]. Researchers intending to label intracellular azide-tagged targets in fixed/permeabilized preparations should instead consider alternative copper-free click reagents optimized for intracellular applications or utilize orthogonal labeling strategies such as genetically encoded fluorescent protein fusions.

Application

Selection Property

Validation Focus

Live-cell surface labeling of azide-modified biomolecules

Copper-free SPAAC, 405 nm excitation, cell-compatible

Cell viability, spectral channel availability

Cost-sensitive HTS with 430-channel detection

Alexa Fluor 430 spectral equivalence, reduced cost

Protocol transfer without spectral revalidation

Multi-color panels requiring pH-stable 540 nm emission

pH 4–10 stable emission at 540 nm, 405 nm excitation

Clean separation from FITC/GFP, consistent signal in acidic compartments

Intracellular staining of fixed/permeabilized cells (exclusion)

Not compatible with fixed/permeabilized cells

High background signal; use alternative reagents

• [1] MedChemExpress. (n.d.). BP Fluor 430 DBCO Product Page. MedChemExpress. View Source
• [2] TargetMol. (n.d.). BP Fluor 430 DBCO (T206093) Product Page. TargetMol. View Source